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Abstract

This technical guide provides a comprehensive analysis of the spectroscopic data for Methyl 2-
bromo-3-hydroxypropanoate (CAS No: 7691-28-3), a key chiral building block in synthetic
organic chemistry.[1][2] The document is intended for researchers, scientists, and professionals
in drug development, offering an in-depth examination of its Nuclear Magnetic Resonance
(NMR), Infrared (IR), and Mass Spectrometry (MS) data. The guide emphasizes the causal
relationship between molecular structure and spectral features, providing both experimental
data and foundational principles for their interpretation. Detailed, field-proven protocols for data
acquisition are also presented to ensure scientific integrity and reproducibility.

Introduction: The Structural Significance of Methyl
2-bromo-3-hydroxypropanoate

Methyl 2-bromo-3-hydroxypropanoate is a trifunctional molecule incorporating a methyl
ester, a secondary alkyl bromide, and a primary alcohol. This unique combination of functional
groups makes it a valuable intermediate in the synthesis of complex organic molecules,
including pharmaceuticals and natural products. The stereocenter at the C2 position further
enhances its utility in asymmetric synthesis.

Accurate and unambiguous structural elucidation is paramount for its effective use.
Spectroscopic techniques are the cornerstone of this characterization, providing a detailed

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b3029729?utm_src=pdf-interest
https://www.benchchem.com/product/b3029729?utm_src=pdf-body
https://www.benchchem.com/product/b3029729?utm_src=pdf-body
https://www.drawellanalytical.com/ftir-analysis-for-liquid-samples-what-you-need-to-know/
http://www.chem.latech.edu/~upali/chem254/NMR%20Spectroscopy.pdf
https://www.benchchem.com/product/b3029729?utm_src=pdf-body
https://www.benchchem.com/product/b3029729?utm_src=pdf-body
https://www.benchchem.com/product/b3029729?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

fingerprint of the molecule's atomic and electronic environment. This guide will dissect the 1H
NMR, 3C NMR, IR, and MS data to provide a holistic understanding of the molecule's
structure.

A logical workflow for the complete spectroscopic characterization of a synthesized batch of
Methyl 2-bromo-3-hydroxypropanoate is outlined below. This ensures a systematic
approach, from initial purity assessment to detailed structural confirmation.
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Synthesis & Purification

Synthesis of Methyl
2-bromo-3-hydroxypropanoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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